Cas no 184041-29-0 (6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione)

• Product Name: 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione
• CAS No: 184041-29-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5060542
• Update Time: 2025-10-29

6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,3-dimethyl-1H-quinoline-2,4-dione
• 6-Bromo-3,3-dimethylquinoline-2,4(1H,3H)-dione
• 6-bromo-3,3-dimethylquinolin-2,4-(1H,3H)-dione
• 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione

• Inchi： 1S/C11H10BrNO2/c1-11(2)9(14)7-5-6(12)3-4-8(7)13-10(11)15/h3-5H,1-2H3,(H,13,15)
• InChI Key： VPOFQMPIEWNFIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)(C)C(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 314
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Additional information on 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione

Introduction to 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione (CAS No. 184041-29-0)

6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione, identified by its CAS number 184041-29-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione, particularly the presence of a bromine substituent and a dimethyl group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic and pharmacological explorations.

The quinoline core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of halogen atoms, such as the bromine atom in 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione, can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives as potential therapeutic agents. The compound 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione has been investigated for its potential applications in various therapeutic areas. One of the most promising areas of research is its role as a precursor in the synthesis of more complex molecules with enhanced pharmacological profiles. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

Moreover, the dimethyl group at the 3-position of the quinoline ring imparts steric hindrance and electronic effects that can fine-tune the molecule's biological activity. This structural feature has been exploited to improve metabolic stability and reduce off-target effects, which are critical considerations in drug development. The combination of these structural elements makes 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione a compelling candidate for further investigation.

Recent studies have highlighted the compound's potential in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The brominated quinolines are particularly interesting due to their ability to engage with protein targets through halogen bonding interactions. This mode of binding can lead to high-affinity ligands that disrupt key signaling pathways in cancer cells. Preliminary computational studies suggest that 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione may interact with specific residues in target proteins, potentially leading to its development as an anticancer agent.

Another area of interest is the antimicrobial activity of quinoline derivatives. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. The structural features of 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Research has shown that certain brominated quinolines exhibit potent activity against Gram-positive and Gram-negative bacteria. Further investigation into the antimicrobial spectrum and mechanism of action of this compound could open new avenues for treating infectious diseases.

The synthesis of 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione involves multi-step organic transformations that highlight its synthetic utility. The preparation typically starts from readily available precursors such as 2-aminoanthraquinone or 2-aminoisoindole derivatives. Through a series of bromination reactions followed by cyclization steps under controlled conditions, the desired quinoline structure is obtained. The dimethyl group is introduced during later stages of synthesis to enhance stability and biological activity.

The chemical properties of 6-Bromo-3,3-dimethyl-1H-quinoline-2,4-dione make it an attractive intermediate for further derivatization. Researchers have explored various functionalization strategies to modify different positions on the quinoline ring. For instance, replacing the bromine atom with other substituents or introducing additional heterocycles can lead to novel analogs with distinct biological properties. These modifications are often guided by structure/activity relationship (SAR) studies aimed at optimizing potency and selectivity.

In conclusion,6-Bromo-3,3-dimethyl-1H-qunolone -2 ,4 -dione (CAS No .184041 -29 -0) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its synthetic versatility , position it as a valuable building block for developing new therapeutic agents . Ongoing research into its biological activities and synthetic applications promises to yield further insights into its potential as a drug candidate . As our understanding of molecular interactions continues to evolve , compounds like 6-Bromo - 33 dimethyI - IH - qunolone -24 -dione will undoubtedly play an important role in shaping the future landscape oI medicinal chemistry . p >